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Compound of Interest |

2-((2-

Compound Name: Hydroxyethoxy)carbonyl)benzoic
acid

CAS No.: 17689-42-8

Cat. No.: B098306

Introduction

Unsaturated polyesters (UPES) are a cornerstone of the thermoset polymer industry, valued for
their versatility, low cost, and ease of processing.[1] They are traditionally synthesized through
the polycondensation of diols with a combination of saturated and unsaturated dicarboxylic
acids or their anhydrides.[1] The sites of unsaturation, typically derived from maleic anhydride
or fumaric acid, are crucial for the subsequent cross-linking reaction with a vinyl monomer,
such as styrene, to form a rigid three-dimensional network.

This application note details a protocol for the synthesis of an unsaturated polyester that
incorporates 2-Hydroxyethyl hydrogen phthalate (CAS 17689-42-8). Due to its monofunctional
hydroxyl and carboxyl groups, this molecule does not act as a chain-extending monomer in the
traditional sense. Instead, it serves as a reactive modifier. Its incorporation into the polyester
backbone can be used to control the molecular weight and introduce specific chemical
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functionalities. The phthalate moiety can enhance thermal stability and chemical resistance,

while the terminal group modification can influence the final properties of the cured resin.

This protocol employs a melt condensation method, utilizing boric acid as a mild and effective

catalyst for the esterification reactions.

Materials and Reagents

CAS Molar Mass Key Supplier
Reagent Formula .
Number (g/mol) Properties Example
2-
Hydroxyethyl White solid, Sigma-
17689-42-8 C10H100s5 210.18 - )
hydrogen Modifier Aldrich
phthalate
White solid,
Maleic
] 108-31-6 C4H20s3 98.06 Unsaturated Carl ROTH
Anhydride
monomer
Propylene Colorless Fisher
57-55-6 CsHsO2 76.09 o ) S
Glycol liquid, Diol Scientific
White American
Boric Acid 10043-35-3 HsBOs 61.83 powder, Borate
Catalyst Company
Hydroquinon White solid, Sigma-
123-31-9 CeHsO2 110.11
e Inhibitor Aldrich
Nitrogen )
7727-37-9 N2 28.01 Inert gas Local supplier

(high purity)

Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side
shields, and appropriate chemical-resistant gloves. All operations should be conducted inside a
certified chemical fume hood.

o 2-Hydroxyethyl hydrogen phthalate: May cause respiratory irritation. Avoid breathing dust.[2]
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» Maleic Anhydride: Corrosive. Causes severe skin burns and eye damage. May cause allergy
or asthma symptoms if inhaled.[3][4] EUHO71: Corrosive to the respiratory tract.[3]

e Propylene Glycol: May cause mild skin and eye irritation.[5][6]

e Boric Acid: May damage fertility or the unborn child.[7][8] Obtain special instructions before
use and do not handle until all safety precautions have been read and understood.[8]

e Hydroquinone: Harmful if swallowed and can cause serious eye damage. Suspected of
causing genetic defects and is very toxic to aquatic life.

Experimental Protocol

This protocol outlines the synthesis of a modified unsaturated polyester via a two-stage melt
condensation process. The first stage involves the reaction of the diol with the anhydride to
form a half-ester, followed by the second stage of polycondensation at a higher temperature.

Molar Ratios of Reactants

The ratio of reactants is critical for achieving the desired polymer properties. A slight excess of
glycol is typically used to compensate for evaporative losses at high temperatures.

Maleic Anhydride: 0.7 mol

2-Hydroxyethyl hydrogen phthalate: 0.3 mol

Propylene Glycol: 1.05 mol

Boric Acid: 0.1% of the total weight of reactants

Hydroquinone: 0.02% of the total weight of reactants

Synthesis Workflow
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Caption: Experimental workflow for the synthesis of modified UPE.
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Step-by-Step Procedure

o Reactor Setup: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a
nitrogen inlet, and a condenser with a side arm for collecting the water of condensation.

o Charging Reactants: Charge the flask with propylene glycol, maleic anhydride, and 2-
hydroxyethyl hydrogen phthalate according to the molar ratios specified in section 4.1. Add
hydroquinone as an inhibitor to prevent premature gelation.

 Inert Atmosphere: Begin stirring and purge the system with a gentle stream of nitrogen for at
least 15 minutes to remove oxygen. Maintain a positive nitrogen pressure throughout the
reaction.

 First Stage - Esterification: Heat the reaction mixture to 130-150°C. This stage facilitates the
opening of the maleic anhydride ring by the hydroxyl groups of propylene glycol and 2-
hydroxyethyl hydrogen phthalate to form half-esters. Hold at this temperature for 1-2 hours.

o Catalyst Addition: Once the initial reaction subsides and the mixture is homogenous, add
boric acid to the flask.

e Second Stage - Polycondensation: Gradually increase the temperature to 190-210°C. Water
will begin to distill off as a byproduct of the esterification reaction. Collect and monitor the
volume of the distillate.

o Monitoring the Reaction: The progress of the polycondensation is monitored by periodically
taking samples and measuring the acid value. The reaction is considered complete when the
acid value drops to the target range (e.g., 25-35 mg KOHY/q). Viscosity measurements can
also be used to track the increase in molecular weight.

e Cooling and Discharge: Once the target acid value is reached, turn off the heating and allow
the reactor to cool to below 100°C under a nitrogen blanket. The resulting viscous polyester
resin can then be discharged into a suitable container.

Reaction Mechanism and Characterization

The synthesis proceeds via step-growth polymerization. The hydroxyl groups of propylene
glycol and 2-hydroxyethyl hydrogen phthalate react with the carboxyl groups of maleic

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

anhydride and the phthalate moiety. Boric acid catalyzes the esterification by activating the
carboxylic acid group.

Propylene Glycol Maleic Anhydride 2-Hydroxyethyl hydrogen phthalate
(Diol) (Unsaturated Anhydride) (Modifier)

Boric Acid

Reactants (Catalyst)

/
/

/
,/ catalyzes

¥

Melt Condensation
(190-210°C, -H20

Unsaturated Polyester Chain
~[-O-PG-O-CO-MA-CO-]n~

Click to download full resolution via product page

Caption: Generalized reaction scheme for the UPE synthesis.

Characterization of the Final Resin
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Parameter Method Typical Value Purpose

Indicates the extent of
) Titration (ASTM reaction and the
Acid Value 25-35 mg KOH/g )
D1639) number of terminal

carboxyl groups.

Relates to the
] ) i i ] molecular weight and
Viscosity Brookfield Viscometer  Varies N
processability of the

resin.

Basic quality control

Appearance Visual Clear, yellowish liquid
check.

Confirms the
presence of ester
linkages (C=0 stretch
~1730 cm™1), C=C
bonds (~1645 cm™1),
and hydroxyl groups
(broad peak ~3400

cm™1).

FT-IR Spectroscopy Spectrometer -

Discussion

The incorporation of 2-Hydroxyethyl hydrogen phthalate (HEHP) into the unsaturated polyester
backbone serves multiple purposes. As a monofunctional reactant in terms of chain extension
(it has one hydroxyl and one carboxyl group), it acts as a chain terminator, which can be a
deliberate strategy to control the final molecular weight of the polyester. This is a critical
parameter that influences the viscosity of the resin and the mechanical properties of the cured
product.

The aromatic ring from the phthalate moiety is expected to increase the rigidity and thermal
stability of the polymer backbone. The ratio of HEHP to the other difunctional monomers
(maleic anhydride and propylene glycol) can be adjusted to fine-tune these properties. A higher
concentration of HEHP will lead to lower molecular weight polyesters with a higher

concentration of aromatic content.
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The use of boric acid as a catalyst is advantageous as it is a milder and less toxic alternative to
commonly used organometallic catalysts like tin or titanium compounds.[9][10] It is particularly
effective in catalyzing the esterification of hydroxyl-carboxylic acids.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of a
novel unsaturated polyester modified with 2-Hydroxyethyl hydrogen phthalate. By carefully
controlling the stoichiometry of the reactants and the reaction conditions, researchers can
produce resins with tailored properties for various applications, including coatings, composites,
and casting materials. The provided safety guidelines and characterization methods ensure a
reliable and safe experimental process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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